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Compound of Interest

Compound Name: 2-Benzylamino-propan-1-ol

Cat. No.: B1266836 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
In the landscape of modern organic and medicinal chemistry, the demand for enantiomerically

pure compounds is paramount. The specific three-dimensional arrangement of atoms within a

molecule can dramatically influence its biological activity, making stereoselective synthesis a

critical component of drug discovery and development. Chiral building blocks, enantiopure

molecules used as starting materials, are essential tools for constructing complex,

stereochemically defined pharmaceuticals and other functional materials.

Among these, 2-Benzylamino-propan-1-ol, available as both (R) and (S) enantiomers, has

emerged as a key chiral intermediate.[1] Its structure, incorporating a stereocenter, a

secondary amine, and a primary alcohol, provides a versatile scaffold for a variety of chemical

transformations. This guide provides a comprehensive overview of 2-Benzylamino-propan-1-
ol, detailing its synthesis, physicochemical properties, and applications in the stereoselective

synthesis of complex organic molecules, including key pharmaceutical agents.

Physicochemical Properties
The enantiomers of 2-Benzylamino-propan-1-ol are typically white solids at room

temperature, with key physicochemical data summarized below for easy comparison.[2][3]
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Property
(S)-2-
(Benzylamino)propan-1-ol

(R)-2-
(Benzylamino)propan-1-ol

CAS Number 6940-80-3[3] 74609-49-7

Molecular Formula C₁₀H₁₅NO[2] C₁₀H₁₅NO[2]

Molecular Weight 165.24 g/mol [3] 165.24 g/mol

Melting Point 47-49 °C[3] Not specified

Boiling Point 292.2 °C at 760 mmHg[3] Not specified

Appearance White Solid[4] Solid

Storage Temperature 2-8 °C 2-8 °C

Synthesis of 2-Benzylamino-propan-1-ol
The most common and efficient method for synthesizing enantiopure 2-Benzylamino-propan-
1-ol is through the reductive amination of the corresponding chiral 2-amino-1-propanol

(alaninol) with benzaldehyde.[4][5][6] This two-step, one-pot process involves the initial

formation of a Schiff base (imine) intermediate, which is then reduced in situ to the desired

secondary amine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.sigmaaldrich.com/IE/en/product/chemscenellcpreferredpartner/ciah987f4cc6
https://www.benchchem.com/jp/product/b1266836
https://www.benchchem.com/jp/product/b1266836
https://www.sigmaaldrich.com/IE/en/product/chemscenellcpreferredpartner/ciah987f4cc6
https://www.sigmaaldrich.com/IE/en/product/chemscenellcpreferredpartner/ciah987f4cc6
https://www.sigmaaldrich.com/IE/en/product/chemscenellcpreferredpartner/ciah987f4cc6
https://www.chemicalbook.com/synthesis/n-benzyl-l-alaninol.htm
https://www.benchchem.com/product/b1266836?utm_src=pdf-body
https://www.benchchem.com/product/b1266836?utm_src=pdf-body
https://www.benchchem.com/product/b1266836?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/n-benzyl-l-alaninol.htm
http://silverstripe.fkit.hr/cabeq/assets/Uploads/10-4-17.pdf
https://scholarsarchive.byu.edu/cgi/viewcontent.cgi?article=3441&context=jur
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(S)-2-Amino-1-propanol
(L-Alaninol)

Imine Formation

1. CH₂Cl₂ or EtOH

Benzaldehyde

Reduction (S)-2-Benzylamino
-propan-1-ol

Key ReactionAryl Glycidyl Ether
(or Chlorohydrin)

Nucleophilic
Ring-Opening

Chiral Amino Alcohol
Derivative

Stereocontrol

(S)-Beta-Blocker

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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